Efficiency and stability enhancement of inverted perovskite solar cells via the addition of metal nanoparticles in the hole transport layer†
RSC Advances Pub Date: 2017-02-24 DOI: 10.1039/C7RA00274B
Abstract
In this work, the addition of different types (Au, Ag and Al) of metal nanoparticles (NPs) in the PEDOT:PSS hole transport layer of inverted perovskite solar cells was systematically studied. The Ag and Au NP incorporation led to the highest power conversion efficiency improvement, while the Al NP-based devices showed significantly improved stability compared to the pristine one. Efficiencies exceeding 13.5% were demonstrated.
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